Cas no 5417-63-0 (3-aminonaphthalen-2-ol)

• Product Name: 3-aminonaphthalen-2-ol
• CAS No: 5417-63-0
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00004113
• CID: 85341
• PubChem ID: 79449
• Update Time: 2025-06-08

3-aminonaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Aminonaphthalen-2-ol
• 2-Hydroxy-3-aminonaphthalene
• 3-Amino-2-naphthol
• 2-Amino-3-naphthol
• 3-Amino-2-hydroxynaphthalene
• 3-Amino-beta-naphthol
• 3-Hydroxy-2-aminonaphthalene
• 3-Hydroxy-2-naphthylamine
• NSC 7941
• 2-Naphthalenol, 3-amino-
• 2-Amino-3-hydroxynaphthalene
• 2-Naphthol, 3-amino-
• 3-amino-2-naphthalenol
• 3-amino-naphthalen-2-ol
• ZHVPTERSBUMMHK-UHFFFAOYSA-N
• 29BKE27D17
• 3-azanylnaphthalen-2-ol
• 3-amino 2-hydroxy napthalene
• ZHVPTERSBUMMHK-UHFFFAOYSA-
• AS-12900
• AKOS003587517
• 4-HYDROXY-4-METHYLDIPHENYLAMINE
• NSC-7941
• UNII-29BKE27D17
• KSC-11-223-2
• 3-Amino-2-naphthol, 97%
• KUC106747N
• 3-AMINO-.BETA.-NAPHTHOL
• EN300-134745
• 3 amino 2 naphthol
• AS-80901
• Q27254416
• EINECS 226-519-4
• MFCD00004113
• CS-W017949
• DTXSID80202520
• CX1064
• SCHEMBL140478
• 5417-63-0
• SY020106
• FT-0614937
• NSC7941
• 3-Amino-2-naphthol (90%)
• InChI=1/C10H9NO/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h1-6,12H,11H2
• NS00032989
• A830012
• ALBB-014252
• DB-022199
• A1593
• 3-aminonaphthalen-2-ol

• MDL： MFCD00004113
• Inchi： 1S/C10H9NO/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h1-6,12H,11H2
• InChI Key： ZHVPTERSBUMMHK-UHFFFAOYSA-N
• SMILES： OC1=C(C=C2C=CC=CC2=C1)N

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.281±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 229-230 °C (lit.)
• Boiling Point: 343.5℃ at 760 mmHg
• Flash Point: 161.6 °C
• Solubility: Very slightly soluble (0.68 g/l) (25 º C),
• PSA: 46.25000
• LogP: 2.70880
• Solubility: Not determined

3-aminonaphthalen-2-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H351
• Warning Statement： P201-P202-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-40
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C
• Risk Phrases：R20/21/22; R36/37/38; R40
• Safety Term：S26-S36/37/39-S45

Additional information on 3-aminonaphthalen-2-ol

Recent Advances in the Study of 3-aminonaphthalen-2-ol (CAS: 5417-63-0): Implications for Chemical Biology and Pharmaceutical Research

3-aminonaphthalen-2-ol (CAS: 5417-63-0) is a naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its amino and hydroxyl functional groups, serves as a crucial building block in the synthesis of various bioactive molecules. Recent studies have explored its potential as a precursor for fluorescent probes, enzyme inhibitors, and therapeutic agents, highlighting its broad utility in both academic and industrial settings.

One of the most notable advancements in the study of 3-aminonaphthalen-2-ol is its role in the development of fluorescent probes for biological imaging. Researchers have successfully modified the compound to create highly sensitive and selective probes for detecting reactive oxygen species (ROS) in cellular environments. These probes exhibit excellent photostability and low cytotoxicity, making them ideal for real-time imaging applications. The ability to monitor ROS levels in vivo has significant implications for understanding oxidative stress-related diseases, such as cancer and neurodegenerative disorders.

In addition to its applications in imaging, 3-aminonaphthalen-2-ol has been investigated as a scaffold for designing enzyme inhibitors. A recent study demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). The compound's unique structural features allow it to interact with the active sites of these enzymes, thereby reducing their activity. This finding opens new avenues for the development of anti-inflammatory drugs with improved selectivity and fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another promising area of research involves the use of 3-aminonaphthalen-2-ol in the synthesis of novel anticancer agents. By leveraging its aromatic framework, researchers have designed derivatives that exhibit potent cytotoxicity against various cancer cell lines. Mechanistic studies have revealed that these derivatives induce apoptosis through the activation of intrinsic pathways, making them attractive candidates for further preclinical evaluation. The compound's ability to penetrate cell membranes and target specific intracellular components underscores its potential as a versatile tool in oncology research.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-aminonaphthalen-2-ol-based compounds. Issues such as poor solubility and rapid metabolism have been identified as potential barriers to clinical translation. However, recent efforts in medicinal chemistry have focused on structural modifications to address these limitations. For instance, the introduction of hydrophilic groups has been shown to enhance solubility, while the use of prodrug strategies has improved metabolic stability.

In conclusion, 3-aminonaphthalen-2-ol (CAS: 5417-63-0) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from fluorescent probes to therapeutic agents, underscore its importance in advancing our understanding of disease mechanisms and developing novel treatments. Future research should continue to explore its potential while addressing existing challenges to facilitate its transition from the laboratory to the clinic.